![molecular formula C22H26N2O4 B268931 4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B268931.png)
4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide
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Overview
Description
4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as BMS-582949, is a small molecule inhibitor that targets the protein tyrosine kinase 5 (PTK5) and is being researched for its potential use in cancer treatment.
Mechanism of Action
4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide targets the protein tyrosine kinase 5 (PTK5), which is overexpressed in many types of cancer. PTK5 plays a role in cell proliferation, migration, and invasion, making it an attractive target for cancer therapy. This compound inhibits the activity of PTK5, leading to decreased cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the activity of PTK5, leading to decreased phosphorylation of downstream signaling molecules. Physiologically, it has been shown to induce apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis.
Advantages and Limitations for Lab Experiments
One advantage of 4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is its specificity for PTK5, which makes it a promising candidate for cancer therapy. Additionally, it has been shown to enhance the effectiveness of other cancer treatments. However, one limitation is its potential toxicity, which requires careful dosing and monitoring.
Future Directions
Future research on 4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide could focus on optimizing its dosing and toxicity profile, as well as exploring its potential use in combination with other cancer treatments. Additionally, further studies could investigate its effectiveness in other types of cancer and its potential use in personalized medicine approaches.
Synthesis Methods
4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can be synthesized through a multistep process that involves the reaction of 4-bromo-N-(3-nitrophenyl)benzamide with morpholine, followed by reduction and coupling reactions. The final product is obtained through purification and crystallization.
Scientific Research Applications
4-butoxy-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, particularly in breast, lung, and prostate cancer. Additionally, this compound has been found to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C22H26N2O4 |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
4-butoxy-N-[3-(morpholine-4-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C22H26N2O4/c1-2-3-13-28-20-9-7-17(8-10-20)21(25)23-19-6-4-5-18(16-19)22(26)24-11-14-27-15-12-24/h4-10,16H,2-3,11-15H2,1H3,(H,23,25) |
InChI Key |
VSDXBGHVZXFCOC-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
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